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Section 1: Introduction and Strategic Importance
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Compound of Interest

Compound Name: Pyridin-4-YL-methanethiol

Cat. No.: B154844

Pyridin-4-YL-methanethiol (CAS No. 1822-53-3), also known as 4-(mercaptomethyl)pyridine,
Is a pivotal heterocyclic building block in modern medicinal chemistry and materials science.[1]
[2] Its unique structure, combining a pyridine ring with a reactive methanethiol group, makes it
a versatile intermediate for synthesizing a wide array of complex molecules, including novel
pharmaceuticals and agrochemicals.[1] The thiol moiety provides a reactive handle for various
chemical transformations, while the pyridine group can influence solubility, participate in
hydrogen bonding, and coordinate with metal ions.[1][3][4]

This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals. It outlines the critical safety protocols, handling procedures, and
fundamental properties of Pyridin-4-YL-methanethiol, ensuring its effective and safe
application in a laboratory setting. Adherence to these guidelines is paramount to mitigating
risks and achieving reliable, reproducible results.

Section 2: Physicochemical Properties

Understanding the fundamental properties of Pyridin-4-YL-methanethiol is the first step
toward safe and effective handling. The compound is a colorless to slightly yellow liquid
characterized by a pungent, sulfurous odor.[1] Key quantitative data are summarized below.
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Property Value Source(s)
CAS Number 1822-53-3 [1][2][5]
Molecular Formula CeH7NS [1][2]
Molecular Weight 125.19 g/mol [11[2]
Boiling Point 109-111 °C (at 8 Torr) [1][5]
Predicted Density 1.107 £ 0.06 g/cm?3 [1][5]
Predicted pKa 8.25+0.10 [1][5]

Section 3: Hazard Identification and Toxicological
Profile

Pyridin-4-YL-methanethiol is classified as a hazardous substance and must be handled with
appropriate caution.[2] The primary hazards are associated with its irritant nature and acute
toxicity upon exposure through multiple routes.[2][4]

GHS Classification:

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[2][4]

Acute Toxicity, Dermal (Category 4): H312 - Harmful in contact with skin.[2][4]

Skin Irritation (Category 2): H315 - Causes skin irritation.[2][4]

Serious Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[2][4]

Acute Toxicity, Inhalation (Category 4): H332 - Harmful if inhaled.[2][4]

The toxicological profile is largely dictated by the thiol (-SH) group, which can interact with
biological systems, and the pyridine moiety. Thiols are known for their pungent odors and
potential to cause irritation.[6] Inhalation of vapors can lead to respiratory tract irritation, while
skin or eye contact can result in significant irritation.[2][7] Ingestion is harmful and requires
immediate medical attention.[8]
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Section 4: Safe Handling, Storage, and Engineering
Controls

A multi-layered approach to safety, incorporating engineering controls, administrative
procedures, and personal protective equipment (PPE), is essential for mitigating the risks
associated with Pyridin-4-YL-methanethiol.

Engineering Controls

» Ventilation: All work with this compound must be conducted in a certified chemical fume hood
to minimize inhalation exposure.[9][10] The ventilation system should be adequate to
maintain vapor concentrations well below any established exposure limits.[11]

o Safety Equipment: Eyewash stations and safety showers must be readily accessible and in
close proximity to the workstation.[6]

Personal Protective Equipment (PPE)

The use of appropriate PPE is the final barrier between the researcher and the chemical.

e Eye and Face Protection: Chemical safety goggles are mandatory.[8][10] For operations with
a higher risk of splashing, a face shield should be worn in addition to goggles.

» Skin Protection: A flame-retardant lab coat and full-length pants should be worn.[12]
Chemical-resistant gloves, such as nitrile gloves, must be worn when handling the
compound.[9] Always inspect gloves for integrity before use and change them immediately if
contamination occurs.[13]

o Respiratory Protection: Under normal fume hood use, additional respiratory protection is not
typically required. However, in the event of a ventilation failure or a large spill, a NIOSH-
approved respirator with an appropriate cartridge for organic vapors should be used.[8][14]

Administrative Controls and Work Practices

e Hygiene: Avoid eating, drinking, or smoking in the laboratory.[8][12] Wash hands thoroughly
with soap and water after handling the compound, before breaks, and at the end of the
workday.[13]
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o Labeling: All containers of Pyridin-4-YL-methanethiol must be clearly labeled with the
chemical name and all relevant GHS hazard pictograms and statements.[15]

e Storage: Store the compound in a cool, dry, and well-ventilated area designated for
hazardous chemicals.[8][9][12] The container should be kept tightly closed to prevent the
release of vapors and potential oxidation of the thiol group.[6][12] Some sources recommend
storage in a freezer under an inert nitrogen atmosphere to ensure long-term stability.[6]

e Incompatibilities: Store separately from strong oxidizing agents, strong acids, and strong
bases.[6][14]

General Laboratory Workflow Diagram

The following diagram illustrates a standard workflow for the safe handling of Pyridin-4-YL-
methanethiol.
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Caption: Standard laboratory workflow for handling Pyridin-4-YL-methanethiol.
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Section 5: Emergency Procedures

Preparedness is key to managing accidental exposures or spills effectively.

First Aid Measures

 Inhalation: Immediately move the affected person to fresh air.[10][16] If breathing is difficult
or stops, provide artificial respiration and seek immediate medical attention.[13]

» Skin Contact: Immediately remove all contaminated clothing.[12] Wash the affected skin area
with copious amounts of soap and water for at least 15 minutes.[10][11] Seek medical
attention if irritation develops or persists.[17]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[12] Remove contact lenses if present and easy to do.[16] Seek immediate
medical attention.[10]

 Ingestion: Do NOT induce vomiting.[15] Rinse the mouth with water and seek immediate
medical attention.[8][12]

Spill Response

In the event of a spill, evacuate non-essential personnel and ensure the area is well-ventilated.
[8] Remove all sources of ignition.[12] The response should be guided by the size and location
of the spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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